Cas no 54127-57-0 (2-Propanol, 1-amino-3-[(3-methyl-2-pyridinyl)oxy]-)

• Product name: 2-Propanol, 1-amino-3-[(3-methyl-2-pyridinyl)oxy]-
• CAS No: 54127-57-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 355411
• PubChem ID: 20483533

2-Propanol, 1-amino-3-[(3-methyl-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-amino-3-[(3-methyl-2-pyridinyl)oxy]-
• 1-amino-3-(3-methylpyridin-2-yl)oxypropan-2-ol
• SCHEMBL11142449
• 2-(3'-amino-2'-hydroxy-propoxy)-3-methyl-pyridine
• DTXSID40607875
• 1-Amino-3-[(3-methylpyridin-2-yl)oxy]propan-2-ol
• 2-(3'-amino-2'-hydroxy-propoxy)-3-methylpyridine
• 54127-57-0
• DCDIHBLJGGSTDX-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H14N2O2/c1-7-3-2-4-11-9(7)13-6-8(12)5-10/h2-4,8,12H,5-6,10H2,1H3
• InChI Key： DCDIHBLJGGSTDX-UHFFFAOYSA-N
• SMILES： NCC(COC1=NC=CC=C1C)O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 68.37